BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-(2-
Thienyl)acetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(2-Thienyl)acetone

Cat. No.: B182387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-Thienyl)acetone, a key
synthetic intermediate. This document details its chemical identity, physicochemical properties,
and provides established protocols for its synthesis.

Chemical Identity and Synonyms

1-(2-Thienyl)acetone is a ketone derivative of thiophene. Its unambiguous identification is
crucial for scientific and regulatory purposes.

CAS Number: 15022-18-1[1]
Synonyms:

e 1-(thiophen-2-yl)propan-2-one[1]
e 2-acetonylthiophene

e 2-Propanone, 1-(2-thienyl)-[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-(2-Thienyl)acetone and the
closely related compound 1-(thiophen-2-yl)ethanone are presented below. This data is
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essential for its handling, characterization, and use in chemical reactions.

Property Value Reference
Molecular Formula C7Hs0OS [1]
Molecular Weight 140.20 g/mol [1]
IUPAC Name 1-(thiophen-2-yl)propan-2-one [1]

Note: Experimental data for 1-(2-Thienyl)acetone is limited. The following data is for the
related compound 1-(thiophen-2-yl)ethanone (CAS: 88-15-3), which serves as a useful
reference.

Property of 1-(thiophen-2-yl)ethanone Value
Boiling Point 89-91 °C at 9 mmHg
Density 1.166 g/mL at 25 °C
Refractive Index (n2°/D) 1.566

Experimental Protocols

Detailed methodologies for the synthesis of 1-(2-Thienyl)acetone are crucial for its successful
preparation in a laboratory setting. Two common synthetic routes are presented below.

Synthesis via Friedel-Crafts Acylation of Thiophene

This method involves the reaction of thiophene with chloroacetyl chloride followed by a
rearrangement reaction.

Experimental Protocol:

e Acylation Reaction: In a suitable reaction vessel, dissolve thiophene and 2-chloroacetyl
chloride in an appropriate solvent.

o Catalysis: Add a Lewis acid catalyst, such as aluminum chloride, to the reaction mixture.
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e Reaction Monitoring: Monitor the progress of the reaction to obtain 2-chloroacetylthiophene.

e Rearrangement Reaction: Subject the 2-chloroacetylthiophene to a Favorskii rearrangement
under alkaline conditions to yield the final product, 1-(2-Thienyl)acetone.

Synthesis via Grighard Reaction

This protocol utilizes a Grignard reagent prepared from a thienyl halide.
Experimental Protocol:

o Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a dropping funnel, condenser, and mechanical stirrer, place magnesium
turnings. Add a solution of 2-bromothiophene in anhydrous diethyl ether dropwise to initiate
the formation of 2-thienylmagnesium bromide. The reaction is indicated by a slight turbidity
and gentle refluxing of the ether.

» Reaction with Chloroacetone: Cool the Grignard reagent in an ice bath. Slowly add a solution
of chloroacetone in anhydrous diethyl ether from the dropping funnel. Maintain the reaction
temperature below 5 °C.

e Quenching: After the addition is complete, stir the mixture for an additional hour at room
temperature. Quench the reaction by slowly adding a saturated aqueous solution of
ammonium chloride.

o Extraction: Separate the organic layer. Extract the aqueous layer with two portions of diethyl
ether. Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous
magnesium sulfate, and filter.

 Purification: Remove the solvent under reduced pressure. Purify the crude product by
vacuum distillation to obtain 1-(2-Thienyl)acetone.

Visualization of Synthetic Workflows

The following diagrams illustrate the logical flow of the synthetic procedures described above.
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Synthesis of 1-(2-Thienyl)acetone via Friedel-Crafts Acylation
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Synthetic Workflow: Friedel-Crafts Acylation
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Synthesis of 1-(2-Thienyl)acetone via Grignard Reaction
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Synthetic Workflow: Grignard Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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